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Compound of Interest

(2-Amino-5-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B112770

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for
(2-Amino-5-methoxyphenyl)methanol, a chemical intermediate utilized in pharmaceutical
research and development. Adherence to these guidelines is critical to ensure the safety of
laboratory personnel and the integrity of research outcomes.

~hemical Identificati | Physical .

Identifier Value

IUPAC Name (2-amino-5-methoxyphenyl)methanol
CAS Number 55414-72-7[1][2]

Molecular Formula CsH11NO2[1]

Molecular Weight 153.18 g/mol [1]

Appearance Information not available

Odor Information not available

Hazard Identification and Classification

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b112770?utm_src=pdf-interest
https://www.benchchem.com/product/b112770?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxyphenyl_methanol
https://www.chemicalbook.com/msds/2-amino-5-methoxyphenyl-methanol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxyphenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxyphenyl_methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(2-Amino-5-methoxyphenyl)methanol is classified as a hazardous substance according to
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1] The
primary hazards are associated with its irritant properties and acute toxicity.

GHS Classification:[1]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
Single exposure irritation

GHS Pictogram:

e lwialt text

(GHSO07: Exclamation Mark)[3][4][5]

Signal Word: Warning[1]

Toxicological Data

Specific quantitative toxicological data such as LD50 (oral, dermal) and LC50 (inhalation) for
(2-Amino-5-methoxyphenyl)methanol are not readily available in the searched literature. In
the absence of specific data, this compound should be handled as a substance with significant
potential for harm based on its GHS classification.

Experimental Protocols: Safe Handling and Storage
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Strict adherence to the following protocols is mandatory when handling (2-Amino-5-
methoxyphenyl)methanol.

Personal Protective Equipment (PPE)

A thorough risk assessment should precede any handling of this chemical to determine the
appropriate level of PPE.

o Eye Protection: Chemical safety goggles or a face shield must be worn.[6]
o Skin Protection:
o A flame-resistant lab coat should be worn and fully fastened.

o Gloves resistant to chemicals (e.g., nitrile, neoprene) must be worn.[7] It is crucial to check
the glove manufacturer's compatibility chart.

o Full-length trousers and closed-toe shoes are required.

o Respiratory Protection: When handling the solid material outside of a certified chemical fume
hood, or if aerosolization is possible, a NIOSH-approved respirator with an appropriate
cartridge is necessary.

Risk Assessment

Handle (2-Amino-5-methoxyphenyl)methanol?

IAlways Always| Conditional IAlways

v

v A /

Chemical-Resistant Gloves
Chemical Safety Goggles / Face Shield (e.g., Nitrile)
+ Lab Coat
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(if not in fume hood or aerosol risk) Closed-Toe Shoes
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Figure 1. PPE Selection Workflow.

Engineering Controls

 All handling of (2-Amino-5-methoxyphenyl)methanol, including weighing and dilutions,
should be conducted in a certified chemical fume hood to minimize inhalation exposure.

» An emergency eyewash station and safety shower must be readily accessible in the
immediate work area.[8]

Handling Procedures

e Avoid direct contact with the skin, eyes, and clothing.
e Avoid the formation of dust and aerosols.

¢ Use non-sparking tools and ensure all equipment is properly grounded to prevent
electrostatic discharge.

o Keep containers tightly closed when not in use.

e Wash hands thoroughly after handling.

Storage

o Store in a tightly closed, properly labeled container.
o Keep in a cool, dry, and well-ventilated area.
» Store away from incompatible materials such as strong oxidizing agents.

e The storage area should be clearly marked, and access should be restricted to authorized
personnel.

First Aid Measures

In the event of exposure, immediate medical attention is required.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b112770?utm_src=pdf-body
https://merkel.co.il/handling-research-reagents-and-equipment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical

attention.[2]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[2]

Accidental Release and Spill Management

Prompt and appropriate response to a spill is crucial to prevent further exposure and
environmental contamination.

Spill Response Protocol

e Evacuate: Immediately evacuate all non-essential personnel from the spill area.
e Ventilate: Ensure adequate ventilation, if safe to do so.

o Contain: Prevent the spill from spreading. For solid spills, carefully sweep up the material to
avoid creating dust. For liquid spills, use an inert absorbent material.

o Collect: Place the spilled material and absorbent into a sealed, labeled container for
hazardous waste disposal.
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+ Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

« Report: Report the incident to the designated safety officer.

Spill of (2-Amino-5-methoxyphenyl)methanol Occurs

Evacuate Non-Essential Personnel

Assess Spill Size & Risk

Small, Controllable Spill Large or Uncontrolled Spill

Contain the Spill with Activate Emergency Response
Inert Absorbent Material and Evacuate Area

l

Collect and Place in
Sealed Waste Container

l

Decontaminate Spill Area

Report Incident to Safety Officer
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Figure 2. Chemical Spill Response Workflow.
Fire-Fighting Measures
o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

e Specific Hazards: Thermal decomposition may produce toxic gases, including carbon oxides
and nitrogen oxides.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

All waste containing (2-Amino-5-methoxyphenyl)methanol must be handled as hazardous
waste.

» Dispose of in accordance with all applicable federal, state, and local regulations.
e Do not dispose of down the drain or into the environment.
o Use a licensed professional waste disposal service to dispose of this material.

This technical guide is intended to provide comprehensive safety and handling information. It is
not a substitute for professional safety training and a thorough understanding of the specific
hazards of this chemical. Always consult the most recent Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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